![molecular formula C14H18ClNO2 B7514987 2-(4-Chlorophenyl)-1-[3-(hydroxymethyl)piperidin-1-yl]ethanone](/img/structure/B7514987.png)
2-(4-Chlorophenyl)-1-[3-(hydroxymethyl)piperidin-1-yl]ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-Chlorophenyl)-1-[3-(hydroxymethyl)piperidin-1-yl]ethanone, also known as 4'-chloro-α-pyrrolidinopropiophenone (4'-Cl-α-PPP), is a synthetic cathinone that has been found in various illicit drugs. This compound is structurally similar to other synthetic cathinones, such as methcathinone and mephedrone, and has been reported to have psychoactive effects on the central nervous system.
Mechanism of Action
The mechanism of action of 4'-Cl-α-PPP involves its interaction with the dopamine transporter in the brain. This compound acts as a dopamine transporter inhibitor, which leads to an increase in dopamine levels in the brain. This increase in dopamine levels has been linked to the stimulant effects of 4'-Cl-α-PPP, such as increased alertness, euphoria, and increased heart rate.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4'-Cl-α-PPP have been studied extensively in scientific research. This compound has been found to have stimulant effects on the central nervous system, similar to other synthetic cathinones. It has been reported to increase heart rate, blood pressure, and body temperature. It has also been found to have anxiogenic effects, which may contribute to its abuse potential.
Advantages and Limitations for Lab Experiments
The use of 4'-Cl-α-PPP in lab experiments has several advantages and limitations. One advantage is that this compound is relatively easy to synthesize, which makes it readily available for research purposes. However, one limitation is that the psychoactive effects of 4'-Cl-α-PPP may make it difficult to control for in experiments. Additionally, the potential for abuse and addiction may limit the use of this compound in certain research settings.
Future Directions
For research on 4'-Cl-α-PPP include investigating the long-term effects of this compound on the brain and behavior, exploring its potential therapeutic uses, and developing new synthetic cathinones based on its structure.
Synthesis Methods
The synthesis of 4'-Cl-α-PPP involves the reaction of 4-chlorobenzaldehyde with 3-(hydroxymethyl)piperidine in the presence of a reducing agent, such as sodium borohydride, to produce 4'-Cl-α-PPP. This synthesis method has been reported in several research papers and is considered to be a reliable method for producing 4'-Cl-α-PPP.
Scientific Research Applications
4'-Cl-α-PPP has been studied extensively in scientific research, particularly in the field of neuroscience. This compound has been found to have psychoactive effects on the central nervous system, similar to other synthetic cathinones. It has been reported to act as a dopamine transporter inhibitor, which leads to an increase in dopamine levels in the brain. This increase in dopamine levels has been linked to the stimulant effects of 4'-Cl-α-PPP, such as increased alertness, euphoria, and increased heart rate.
properties
IUPAC Name |
2-(4-chlorophenyl)-1-[3-(hydroxymethyl)piperidin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18ClNO2/c15-13-5-3-11(4-6-13)8-14(18)16-7-1-2-12(9-16)10-17/h3-6,12,17H,1-2,7-10H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FTKQWMFHAJOMPV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)CC2=CC=C(C=C2)Cl)CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Chlorophenyl)-1-[3-(hydroxymethyl)piperidin-1-yl]ethanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.